Cas no 1341099-08-8 (1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid)

1-[(3-Chlorophenyl)methyl]azetidine-3-carboxylic acid is a versatile azetidine derivative featuring a chlorobenzyl substituent and a carboxylic acid functional group. Its compact, rigid azetidine ring structure enhances conformational stability, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of the 3-chlorophenyl group offers potential for selective interactions in biological systems, while the carboxylic acid moiety allows for further derivatization or salt formation. This compound is particularly useful in the synthesis of pharmacologically active molecules, including enzyme inhibitors or receptor modulators. Its well-defined structure and functional group compatibility make it a practical choice for researchers exploring novel bioactive compounds or tailored molecular scaffolds.
1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid structure
1341099-08-8 structure
Product Name:1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid
CAS No:1341099-08-8
MF:C11H12ClNO2
MW:225.671482086182
CID:5573158
Update Time:2025-06-11

1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Azetidinecarboxylic acid, 1-[(3-chlorophenyl)methyl]-
    • 1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid
    • Inchi: 1S/C11H12ClNO2/c12-10-3-1-2-8(4-10)5-13-6-9(7-13)11(14)15/h1-4,9H,5-7H2,(H,14,15)
    • InChI Key: MSQJEPMSJUNNNX-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC(Cl)=C2)CC(C(O)=O)C1

Experimental Properties

  • Density: 1.371±0.06 g/cm3(Predicted)
  • Boiling Point: 358.1±37.0 °C(Predicted)
  • pka: 2.67±0.20(Predicted)

1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C143341-100mg
1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid
1341099-08-8
100mg
$ 160.00 2022-06-01
TRC
C143341-500mg
1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid
1341099-08-8
500mg
$ 590.00 2022-06-01
TRC
C143341-1g
1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid
1341099-08-8
1g
$ 910.00 2022-06-01
Life Chemicals
F1908-2259-0.25g
1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid
1341099-08-8 95%+
0.25g
$570.0 2023-09-07
Life Chemicals
F1908-2259-0.5g
1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid
1341099-08-8 95%+
0.5g
$600.0 2023-09-07
Life Chemicals
F1908-2259-1g
1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid
1341099-08-8 95%+
1g
$632.0 2023-09-07
Life Chemicals
F1908-2259-2.5g
1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid
1341099-08-8 95%+
2.5g
$1264.0 2023-09-07
Life Chemicals
F1908-2259-5g
1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid
1341099-08-8 95%+
5g
$1896.0 2023-09-07
Life Chemicals
F1908-2259-10g
1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid
1341099-08-8 95%+
10g
$2654.0 2023-09-07

Additional information on 1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid

Introduction to 1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid (CAS No. 1341099-08-8)

1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1341099-08-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class of heterocyclic molecules, which are known for their structural versatility and biological activity. The presence of a 3-chlorophenylmethyl side chain and a carboxylic acid functional group at the 3-position of the azetidine ring imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery.

The structure of 1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid features a five-membered azetidine ring, which is a saturated heterocycle containing two nitrogen atoms. This nitrogen-rich scaffold is often utilized in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. The 3-chlorophenylmethyl group enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability, while the carboxylic acid moiety provides a site for further functionalization, such as esterification or amidation, to tailor its pharmacokinetic properties.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in treating various diseases. The pharmacological activity of 1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid has been explored in several preclinical studies. Researchers have demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. Specifically, preliminary data suggest that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—a class of signaling molecules involved in pain and inflammation.

Moreover, the biological evaluation of this compound has revealed potential therapeutic benefits in models of neurodegenerative disorders. The unique structural features of 1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid, particularly the nitrogen atoms within the azetidine ring, may facilitate interactions with neurotransmitter receptors or ion channels. This has led to investigations into its potential as a precursor for developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter activity is crucial.

The synthesis of 1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the azetidine ring through cyclization reactions, followed by functional group transformations to introduce the 3-chlorophenylmethyl and carboxylic acid groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive pharmacological studies.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of 1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid with biological targets. Molecular docking studies have been employed to predict binding affinities and identify potential binding pockets on enzymes or receptors relevant to its intended therapeutic applications. These computational approaches have complemented experimental efforts by providing insights into how structural modifications might enhance potency or selectivity.

In addition to its potential as an active pharmaceutical ingredient (API), 1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid serves as a valuable intermediate in drug development. Its versatile structure allows for further derivatization, enabling chemists to explore a wide range of analogs with tailored properties. For instance, replacing the carboxylic acid group with other functional groups could yield derivatives with improved solubility or metabolic stability.

The pharmaceutical industry has taken note of these findings, and several companies are currently evaluating 1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid for inclusion in their drug discovery pipelines. Collaborative efforts between academic researchers and industry scientists are underway to optimize synthetic routes and assess preclinical safety profiles before moving into human clinical trials. Such collaborations are essential for translating laboratory discoveries into viable therapeutic options.

As research continues, it is anticipated that new applications for 1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid will emerge. The combination of its unique structural features with its demonstrated biological activity positions it as a versatile building block for future drug development. By leveraging cutting-edge synthetic techniques and computational methods, scientists are poised to unlock its full potential in addressing unmet medical needs.

In conclusion, 1-[(3-chlorophenyl)methyl]azetidine-3-carboxylic acid (CAS No. 1341099-08-8) represents an exciting area of investigation within pharmaceutical chemistry. Its distinctive molecular architecture and promising biological profile make it a compelling candidate for further exploration in drug discovery efforts aimed at treating inflammatory diseases and neurodegenerative disorders. As research progresses, this compound is likely to play an increasingly important role in developing next-generation therapeutics.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd